2-Chloro-N-(2,6-dimethylphenyl)acetamide

Description

2-Chloro-N-(2,6-dimethylphenyl)acetamide, also known as chloroacet-2,6-xylide, is a chemical compound with the molecular formula C10H12ClNO and a molecular weight of 197.66 . It appears as beige needles or a crystalline powder . It is used as an intermediate in the synthesis of lidocaine, a local anesthetic . It is also used in the determination of the enantiomers of tocainide in blood plasma by gas-liquid chromatography with electron-capture detection .

This compound is also known by several synonyms, including Lidocaine EP Impurity H, NSC 37260, and 2-chloro-2',6'-dimethylacetanilide . It is a nonsteroidal anti-inflammatory drug . The melting point is between 143.0°C to 148.0°C . It is insoluble in water .

A similar compound is N-(2,6-Dichlorophenyl)-2-chloroacetamide . It is important to note that while 2-Chloro-N-(2,6-dimethylphenyl)acetamide is used as a pharmaceutical intermediate and in analytical chemistry, appropriate safety measures, such as using a dust mask, eye shields, and gloves, should be taken when handling it .

• CAS No.: 1131-01-7
• Product Name: 2-Chloro-N-(2,6-dimethylphenyl)acetamide
• Molecular Formula: C10H12ClNO
• Molecular Weight: 197.66 g/mol
• IUPAC Name: 2-chloro-N-(2,6-dimethylphenyl)acetamide
• Standard InChI: InChI=1S/C10H12ClNO/c1-7-4-3-5-8(2)10(7)12-9(13)6-11/h3-5H,6H2,1-2H3,(H,12,13)
• Standard InChIKey: FPQQSNUTBWFFLB-UHFFFAOYSA-N
• SMILES: CC1=C(C(=CC=C1)C)NC(=O)CCl
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=O)CCl
• Appearance: White Solid
• Purity: > 95%
• Synonyms: 2-Chloro-N-(2,6-dimethylphenyl)acetamide; 1-Chloroacetylamino-2,6-dimethylbenzene
• PubChem Compound: 70798
• Last Modified: Aug 15 2023